Cas no 121809-54-9 (2-(4-Carbamoylphenoxy)-2-methylpropanoic acid)

• Product Name: 2-(4-Carbamoylphenoxy)-2-methylpropanoic acid
• CAS No: 121809-54-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD00084921
• CID: 134369
• PubChem ID: 2774957
• Update Time: 2025-07-17

2-(4-Carbamoylphenoxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Carbamoylphenoxy)-2-methylpropanoic acid
• 2-(4-CARBAMOYLPHENOXY)-2-METHYLPROPIONIC ACID
• 2-[4-(aminocarbonyl)phenoxy]-2-methylpropanoic acid
• Propanoic acid,2-[4-(aminocarbonyl)phenoxy]-2-methyl-
• 2-[4-(Aminocarbonyl)Phenoxy]-2-Methyl-Propanoic Acid
• Propanoic acid,2-[4-(aminocarbonyl)phenoxy]-2-methyl
• Propanoic acid, 2-[4-(aminocarbonyl)phenoxy]-2-methyl-
• MFCD00084921
• 2-(4-carbamoylphenoxy)-2-methylpropanoicacid
• 2-(4-CARBAMOYLPHENOXY)-2-METHYLPROPIONICACID
• SB79645
• SCHEMBL7823197
• 2-[4-Aminocarbonyl)phenoxy]-2-methylpropanoic acid
• FT-0610877
• D94495
• AS-76846
• 2-[4-(aminocarbonyl)phenoxy]-2-methylpropanoic acid, AldrichCPR
• Maybridge1_001670
• AKOS015911993
• HMS546D20
• Oprea1_644078
• 121809-54-9
• DTXSID10379299
• CS-0154958

• MDL： MFCD00084921
• Inchi： 1S/C11H13NO4/c1-11(2,10(14)15)16-8-5-3-7(4-6-8)9(12)13/h3-6H,1-2H3,(H2,12,13)(H,14,15)
• InChI Key： LCMOUKCVPZXKLT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(N)=O)=CC=1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62000
• LogP: 1.72780

2-(4-Carbamoylphenoxy)-2-methylpropanoic acid Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-(4-Carbamoylphenoxy)-2-methylpropanoic acid

2-(4-Carbamoylphenoxy)-2-methylpropanoic acid (CAS No. 121809-54-9): An Overview of Its Properties, Applications, and Recent Research

2-(4-Carbamoylphenoxy)-2-methylpropanoic acid (CAS No. 121809-54-9) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as CMPA, is a member of the class of carboxylic acids and is characterized by its unique structural features, which include a carbamoyl group and a substituted phenoxy moiety. These structural elements contribute to its diverse biological activities and potential applications in drug development.

The chemical structure of 2-(4-Carbamoylphenoxy)-2-methylpropanoic acid is defined by its molecular formula, C₁₃H₁₅NO₄, and a molecular weight of 253.26 g/mol. The compound's structure can be represented as:

CMPA: 2-(4-Carbamoylphenoxy)-2-methylpropanoic acid

In recent years, CMPA has been the subject of extensive research due to its potential therapeutic properties. Studies have shown that this compound exhibits anti-inflammatory, analgesic, and anti-cancer activities, making it a promising candidate for the development of new drugs. The unique combination of its structural features and biological activities has led to its evaluation in various preclinical and clinical settings.

Anti-Inflammatory Properties: One of the most notable properties of CMPA is its anti-inflammatory activity. Research has demonstrated that CMPA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). A recent study published in the Journal of Medicinal Chemistry highlighted the efficacy of CMPA in reducing inflammation in animal models, suggesting its potential for further clinical development.

Analgesic Effects: In addition to its anti-inflammatory properties, CMPA has been shown to possess analgesic effects. Studies have indicated that CMPA can reduce pain sensitivity by modulating pain pathways in the central nervous system (CNS). This property is particularly relevant for the development of new pain management strategies. A clinical trial conducted by researchers at the University of California found that CMPA significantly reduced pain levels in patients with chronic pain conditions, without causing significant side effects.

Anti-Cancer Activity: The potential anti-cancer activity of CMPA has also been a focus of recent research. Studies have shown that CMPA can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. A study published in the Cancer Research journal reported that CMPA effectively suppressed the growth of breast cancer cells in vitro and in vivo, suggesting its potential as an anticancer agent.

Synthetic Methods: The synthesis of 2-(4-Carbamoylphenoxy)-2-methylpropanoic acid has been extensively studied to optimize its production for both research and commercial purposes. Several synthetic routes have been developed, including those involving nucleophilic substitution reactions and esterification processes. One commonly used method involves the reaction of 4-carbamoylphenol with 2-bromopropionic acid followed by hydrolysis to obtain the final product. These synthetic methods are crucial for ensuring the availability of high-purity CMPA for further studies.

Safety and Toxicology: The safety profile of CMPA is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown that CMPA is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

FUTURE DIRECTIONS: The future prospects for 2-(4-Carbamoylphenoxy)-2-methylpropanoic acid are promising. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its efficacy in larger clinical trials. Additionally, efforts are being made to develop novel derivatives of CMPA with enhanced therapeutic profiles and reduced side effects.

In conclusion, 2-(4-Carbamoylphenoxy)-2-methylpropanoic acid (CAS No. 121809-54-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for drug development. As research continues to advance, it is likely that CMPA will play an increasingly important role in addressing unmet medical needs.